Cas no 2354551-24-7 (2-({[(Benzyloxy)carbonyl]amino}methyl)prop-2-enoic acid)

• Product Name: 2-({[(Benzyloxy)carbonyl]amino}methyl)prop-2-enoic acid
• CAS No: 2354551-24-7
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• CID: 6305147
• PubChem ID: 165891415
• Update Time: 2025-06-08

2-({[(Benzyloxy)carbonyl]amino}methyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7044816
• 2-({[(benzyloxy)carbonyl]amino}methyl)prop-2-enoic acid
• 2354551-24-7
• 2-({[(Benzyloxy)carbonyl]amino}methyl)prop-2-enoic acid

• Inchi： 1S/C12H13NO4/c1-9(11(14)15)7-13-12(16)17-8-10-5-3-2-4-6-10/h2-6H,1,7-8H2,(H,13,16)(H,14,15)
• InChI Key： OVBBIBOAQKXQIT-UHFFFAOYSA-N
• SMILES： O(C(NCC(=C)C(=O)O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 235.08445790g/mol
• Monoisotopic Mass: 235.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-({[(Benzyloxy)carbonyl]amino}methyl)prop-2-enoic acid

Professional Introduction to 2-({[(Benzyloxy)carbonyl]amino]methyl)prop-2-enoic Acid (CAS No: 2354551-24-7)

2-({[(Benzyloxy)carbonyl]amino]methyl)prop-2-enoic acid, identified by the Chemical Abstracts Service Number (CAS No) 2354551-24-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit versatile biological activities, making it a subject of extensive research and development. The unique structural features of this molecule, particularly the presence of a benzyloxy group and an amino moiety, contribute to its potential applications in drug design and therapeutic interventions.

The molecular structure of 2-({[(Benzyloxy)carbonyl]amino]methyl)prop-2-enoic acid consists of a prop-2-enoic acid backbone, which is functionalized with an N-benzyloxycarbonyl-N-methylamino group. This configuration imparts a high degree of reactivity and specificity, enabling the compound to interact with various biological targets. The benzyloxy group serves as a protecting group for the amino function, while the methyl substituent enhances solubility and bioavailability. These features make the compound a valuable intermediate in the synthesis of more complex pharmaceutical agents.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. 2-({[(Benzyloxy)carbonyl]amino]methyl)prop-2-enoic acid has been investigated for its potential role in these areas due to its ability to inhibit key enzymes and receptors involved in disease progression. For instance, studies have demonstrated that derivatives of this compound can inhibit cyclooxygenase (COX) enzymes, which are pivotal in the production of prostaglandins that mediate inflammation.

The pharmacological properties of 2-({[(Benzyloxy)carbonyl]< strong>}methyl)prop-2-enoic acid have been further explored in preclinical studies. These investigations have revealed that the compound exhibits significant anti-inflammatory effects by modulating cytokine production and inhibiting inflammatory signaling pathways. Additionally, preliminary data suggest that it may have chemopreventive and chemotherapeutic potential in certain types of cancer. The ability of this compound to selectively target pathological processes without causing undue toxicity makes it an attractive candidate for further development.

The synthesis of 2-({[(< strong>Benzyloxy )carbonyl }amino]methyl)prop-2-enoic acid involves multi-step organic reactions that require precise control over reaction conditions. The use of high-purity starting materials and advanced catalytic systems is essential to ensure optimal yield and minimal byproduct formation. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes for this compound. These improvements have not only reduced costs but also enhanced the reproducibility of experiments involving this molecule.

In addition to its pharmaceutical applications, 2-{[(< strong>Benzyloxy )carbonyl }amino]methyl}prop-2-enoic acid has shown promise in the field of chemical biology. Researchers are utilizing this compound as a tool to study enzyme mechanisms and protein interactions. The unique structural features of this molecule allow it to serve as a scaffold for designing probes that can interact with specific biological targets. Such probes are invaluable for elucidating complex biological processes and identifying new therapeutic targets.

The regulatory landscape for compounds like 2-{[(< strong>Benzyloxy )carbonyl }amino]methyl}prop-2-en oic acid is stringent but well-established. Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure the quality and safety of their products. Regulatory agencies require extensive documentation demonstrating the efficacy, safety, and purity of new chemical entities before they can be approved for clinical use. The rigorous testing protocols applied to this compound underscore its importance in advancing medical science.

The future prospects for 2-{[(< strong>Benzyloxy )carbonyl }amino]methyl}prop -2-en oic acid are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academia and industry are expected to yield novel derivatives with enhanced pharmacological properties. These derivatives may offer improved efficacy, reduced side effects, or targeted action against specific disease states. As our understanding of biological systems continues to evolve, compounds like 2-{[(< strong>Benzyloxy )carbonyl }amino]methyl}prop -2-en oic acid will play an increasingly important role in medicine.